Cas no 858483-92-8 (5-(1-chloroethyl)-1-phenyl-1H-1,2,3,4-tetrazole)

• Product Name: 5-(1-chloroethyl)-1-phenyl-1H-1,2,3,4-tetrazole
• CAS No: 858483-92-8
• MF: C₉H₉ClN₄
• MW: 208.64755988121
• CID: 4660921
• Update Time: 2025-08-05

5-(1-chloroethyl)-1-phenyl-1H-1,2,3,4-tetrazole Chemical and Physical Properties

Names and Identifiers

• 5-(1-chloroethyl)-1-phenyltetrazole
• 5-(1-chloroethyl)-1-phenyl-1H-1,2,3,4-tetrazole

• Inchi： 1S/C9H9ClN4/c1-7(10)9-11-12-13-14(9)8-5-3-2-4-6-8/h2-7H,1H3
• InChI Key： NDGJFKRTKOOXHR-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC=C2)C(C(Cl)C)=NN=N1

Computed Properties

• Exact Mass: 208.052
• Monoisotopic Mass: 208.052
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.6A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Tetrazoles Phenyltetrazoles and derivatives

Additional information on 5-(1-chloroethyl)-1-phenyl-1H-1,2,3,4-tetrazole

Comprehensive Analysis of 5-(1-chloroethyl)-1-phenyl-1H-1,2,3,4-tetrazole (CAS No. 858483-92-8)

The compound 5-(1-chloroethyl)-1-phenyl-1H-1,2,3,4-tetrazole (CAS No. 858483-92-8) is a specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. With its unique tetrazole ring structure and chloroethyl substitution, this compound serves as a versatile intermediate in synthetic chemistry. Researchers are increasingly exploring its potential in drug discovery, particularly in the development of novel bioactive molecules and small-molecule inhibitors.

Recent trends in organic synthesis highlight the growing demand for nitrogen-rich heterocycles like 1,2,3,4-tetrazoles, owing to their stability and diverse pharmacological properties. The presence of both phenyl and chloroethyl groups in this compound enhances its reactivity, making it valuable for cross-coupling reactions and click chemistry applications. These features align with current industry focus on green chemistry and atom-efficient synthesis.

From a structural perspective, the tetrazole core of CAS No. 858483-92-8 exhibits remarkable metabolic stability, a property highly sought after in medicinal chemistry. This characteristic has led to its investigation in protease inhibition studies and enzyme-targeted therapies. The compound's lipophilicity profile also makes it suitable for blood-brain barrier penetration studies, a hot topic in neuropharmaceutical research.

In material science applications, derivatives of 5-(1-chloroethyl)-1-phenyl-1H-tetrazole have shown promise in coordination chemistry as ligands for transition metal complexes. This aligns with the surge in interest for functional materials with tailored electronic properties. The compound's ability to form stable complexes could contribute to advancements in catalysis and sensor technology.

Quality control of this compound requires precise analytical methods. Modern HPLC-MS techniques and NMR spectroscopy are commonly employed to verify the purity of CAS No. 858483-92-8, addressing the pharmaceutical industry's stringent requirements for impurity profiling. These analytical approaches satisfy the growing demand for high-purity intermediates in GMP-compliant synthesis.

The synthesis of 1-phenyl-1H-tetrazole derivatives continues to evolve, with recent literature emphasizing microwave-assisted synthesis and flow chemistry approaches. These methods improve yield and reduce reaction times for compounds like 5-(1-chloroethyl)-1-phenyl-1H-1,2,3,4-tetrazole, responding to the chemical industry's push toward sustainable manufacturing practices.

Patent landscapes reveal increasing protection of tetrazole-containing compounds across multiple therapeutic areas, underscoring the commercial value of CAS No. 858483-92-8. Its structural features are frequently incorporated into kinase inhibitor designs and antiviral agents, reflecting current pharmaceutical priorities in oncology and infectious disease research.

From a regulatory standpoint, proper handling of chloroethyl-substituted compounds requires adherence to standard laboratory safety protocols. While not classified as hazardous under normal conditions, appropriate personal protective equipment should be used when working with this chemical, in line with modern laboratory best practices.

The future research directions for this compound may explore its potential in bioconjugation chemistry and prodrug development, particularly given the pharmaceutical industry's focus on targeted drug delivery systems. Its balanced physicochemical properties make it an attractive candidate for further structure-activity relationship studies.